Cas no 2034346-15-9 (N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-(methylsulfanyl)benzamide)

• Product Name: N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-(methylsulfanyl)benzamide
• CAS No: 2034346-15-9
• MF: C₁₉H₂₁NO₂S
• MW: 327.440543889999
• CID: 5352257
• Update Time: 2025-05-24

N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-(methylthio)benzamide
• N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-2-methylsulfanylbenzamide
• N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-(methylsulfanyl)benzamide

• Inchi： 1S/C19H21NO2S/c1-22-19(11-14-7-3-4-8-15(14)12-19)13-20-18(21)16-9-5-6-10-17(16)23-2/h3-10H,11-13H2,1-2H3,(H,20,21)
• InChI Key： GIVDLMCNRKEIMF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(NCC1(CC2C=CC=CC=2C1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6

Additional information on N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-(methylsulfanyl)benzamide

Comprehensive Overview of N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-(methylsulfanyl)benzamide (CAS No. 2034346-15-9)

In the realm of organic chemistry and pharmaceutical research, N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-(methylsulfanyl)benzamide (CAS No. 2034346-15-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its methoxy-dihydroindenyl and methylsulfanyl benzamide moieties, presents a fascinating case study for researchers exploring novel bioactive molecules. Its molecular architecture combines aromatic and aliphatic features, making it a versatile candidate for further investigation in drug discovery and material science.

The growing interest in sulfur-containing compounds and heterocyclic derivatives has propelled N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-(methylsulfanyl)benzamide into the spotlight. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such molecules in targeting specific biological pathways. Researchers frequently search for "synthetic routes for benzamide derivatives" or "bioactivity of indene-based compounds," reflecting the compound's relevance in contemporary scientific discourse. The presence of both methoxy and methylsulfanyl groups in its structure suggests potential interactions with enzymes and receptors, a topic of keen interest in medicinal chemistry.

From a synthetic perspective, CAS No. 2034346-15-9 exemplifies the challenges and opportunities in modern organic synthesis. The 2,3-dihydro-1H-indene core requires precise functionalization, while the benzamide linkage demands careful coupling strategies. Laboratories focusing on "green chemistry approaches" or "catalytic amidation" may find this compound particularly intriguing. Its balanced lipophilicity, inferred from the methoxy and methylsulfanyl substituents, also makes it a valuable reference point for studies on molecular polarity and drug permeability.

The pharmacological potential of N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-(methylsulfanyl)benzamide remains an active area of exploration. While not yet widely commercialized, its structural analogs have shown promise in modulating protein-protein interactions—a hot topic in targeted therapy research. The scientific community's queries about "small molecule modulators" and "fragment-based drug discovery" align well with investigations into this compound's behavior. Its methylsulfanyl group, in particular, may contribute to unique binding modes, as sulfur atoms often participate in hydrogen bonding and van der Waals interactions.

Analytical characterization of CAS No. 2034346-15-9 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods help elucidate the compound's conformational preferences—a subject of interest for researchers studying "molecular docking" or "structure-activity relationships." The 2-methoxy-2,3-dihydro-1H-indene segment introduces interesting stereochemical considerations, while the benzamide portion offers opportunities for structure-based optimization in drug development pipelines.

In material science applications, the N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-(methylsulfanyl)benzamide structure suggests potential utility in organic semiconductors or liquid crystals. The conjugated system formed by the indenyl and benzamide groups could facilitate electron delocalization, a property highly sought after in "optoelectronic materials" research. This dual applicability in both life sciences and materials engineering makes the compound a compelling subject for interdisciplinary studies.

As regulatory landscapes evolve, compounds like CAS No. 2034346-15-9 benefit from increased transparency in chemical safety assessments. The scientific community's emphasis on "REACH compliance" and "sustainable chemistry" underscores the importance of thorough characterization for such molecules. While not classified as hazardous, proper handling protocols should always be observed during research with this organosulfur compound, aligning with best practices in laboratory safety.

The future research directions for N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-2-(methylsulfanyl)benzamide may include exploration of its metabolic stability, toxicological profile, and potential as a chemical probe. With increasing interest in "fragment libraries for drug discovery" and "privileged structures" in medicinal chemistry, this compound's unique blend of dihydroindene and thioether functionalities positions it as a valuable building block for future therapeutic innovations.